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Compound of Interest

Compound Name: 2-Chloro-2-methylpropanoic acid

Cat. No.: B1222463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical hazards

associated with 2-Chloro-2-methylpropanoic acid (CAS No: 594-58-1). The information is

intended to support researchers, scientists, and drug development professionals in the safe

handling, storage, and use of this compound. All data is presented to facilitate risk assessment

and the implementation of appropriate safety protocols in a laboratory or manufacturing setting.

Chemical Identification and Physical Properties
2-Chloro-2-methylpropanoic acid, also known as 2-chloroisobutyric acid, is a carboxylic acid

derivative.[1] It is described as a colorless to pale yellow liquid or powder with a pungent odor.

[1][2] It is soluble in water and organic solvents.[1][2]

Property Value Source

Molecular Formula C₄H₇ClO₂ PubChem[3]

Molecular Weight 122.55 g/mol PubChem[3]

CAS Number 594-58-1 PubChem[3]

Appearance
Colorless to pale yellow liquid

or powder
CymitQuimica[1][2]

Odor Pungent CymitQuimica[1][2]
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GHS Hazard Classification
2-Chloro-2-methylpropanoic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following table

summarizes its GHS classification.[3]

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed
Danger

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Danger

Serious Eye

Damage/Eye

Irritation

Category 1

H318: Causes

serious eye

damage

Danger

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
Danger

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard

Category 3

H412: Harmful to

aquatic life with

long lasting

effects

Danger None

Precautionary Statements (Selected): P261, P264, P270, P271, P273, P280, P301+P317,

P302+P352, P304+P340, P305+P354+P338, P317, P321, P330, P332+P317, P362+P364,

P501.[4]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values for 2-Chloro-2-methylpropanoic acid, are not readily available in

the public domain. The GHS classification of "Acute Toxicity, Category 4" for both oral and

inhalation routes indicates a moderate level of acute toxicity.
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The following sections outline the standard experimental protocols that would be employed to

determine such toxicological data.

Experimental Protocols for Acute Toxicity Assessment
The determination of acute toxicity is typically conducted in accordance with internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These protocols are designed to assess the adverse

effects occurring within a short time of administration of a single dose or multiple doses given

within 24 hours.

3.1.1. Acute Oral Toxicity (OECD Test Guideline 420, 423, or 425)

Objective: To determine the oral dose of a substance that causes mortality in 50% of a test

population (LD50).

Test Animals: Typically, young adult rats of a single sex (usually females) are used.[5]

Animals are fasted prior to administration of the test substance.[6]

Methodology:

Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle, with aqueous solutions being preferred.[7]

Administration: A single dose is administered by gavage using a stomach tube or cannula.

[6] The volume administered is generally limited, for example, to 1-2 mL per 100g of body

weight in rodents.[7]

Dose Levels: A stepwise procedure is used, starting with a dose expected to produce

signs of toxicity. Subsequent animals are dosed at higher or lower levels depending on the

outcome for the previous animal. Common starting doses are 5, 50, 300, and 2000 mg/kg

body weight.[6]

Observation Period: Animals are observed for a period of at least 14 days.[6] Observations

include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory,

autonomic and central nervous systems, and behavior.[6]
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Data Analysis: The LD50 value is calculated using statistical methods, such as the maximum

likelihood method.[8]

3.1.2. Acute Dermal Toxicity (OECD Test Guideline 402)

Objective: To determine the dermal dose of a substance that causes mortality in 50% of a

test population (LD50).

Test Animals: Adult rats are commonly used.[5] A section of the dorsal skin is shaved 24

hours before the test.[5]

Methodology:

Application: The test substance is applied uniformly over the shaved area (approximately

10% of the body surface).[9] If the substance is a solid, it is typically moistened with a

suitable vehicle (e.g., water) to ensure good contact with the skin.[5]

Exposure: The treated area is covered with a porous gauze dressing and non-irritating

tape for a 24-hour exposure period.[9][10]

Observation Period: After the 24-hour exposure, the dressing is removed, and the skin is

cleaned. Animals are then observed for at least 14 days for signs of toxicity and mortality.

[9][10]

Data Analysis: The dermal LD50 is determined based on the mortality observed at different

dose levels.

3.1.3. Acute Inhalation Toxicity (OECD Test Guideline 403 or 436)

Objective: To determine the concentration of a substance in the air that causes mortality in

50% of a test population (LC50) following a short exposure period.

Test Animals: Young adult rats are the preferred species.[11]

Methodology:

Exposure System: Animals are exposed in inhalation chambers, which can be either

"whole-body" or "nose-only."[4] Nose-only exposure is often preferred for aerosols to
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prevent ingestion of the substance due to grooming.[4]

Atmosphere Generation: The test atmosphere is generated and monitored to ensure a

stable and known concentration of the test substance.

Exposure Duration: A standard exposure duration is 4 hours.[11][12]

Concentration Levels: A series of concentrations are tested. A limit test at a high

concentration may be performed first to determine if the substance has very low toxicity.

Observation Period: Following exposure, animals are observed for at least 14 days.[12]

Data Analysis: The LC50 is calculated from the mortality data at different concentrations.

Hazard Management and Emergency Response
Workflow
The following diagram illustrates a general workflow for managing the hazards associated with

2-Chloro-2-methylpropanoic acid.
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Risk Assessment & Planning

Handling & Storage

Emergency Response

Review SDS and
Chemical Hazard Data

Select Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat
- Respiratory Protection (if needed)

Identify Engineering Controls:
- Fume Hood

- Ventilated Area

Develop Standard
Operating Procedure (SOP)

Handle in Designated Area
with Engineering Controls

Spill Response:
- Evacuate Area

- Wear PPE
- Contain & Absorb

- Clean & Decontaminate

Exposure Response:
- Skin: Wash with soap & water

- Eyes: Flush with water for 15 min
- Inhalation: Move to fresh air

- Ingestion: Seek immediate medical attention

Store in a Cool, Dry,
Well-Ventilated Area

Away from Incompatibles

Dispose of as
Hazardous Waste

Provide First Aid and
Seek Medical Attention

If Exposed

Click to download full resolution via product page

Caption: General workflow for hazard management of 2-Chloro-2-methylpropanoic acid.

Fire and Explosion Hazards
Information regarding the flammability of 2-Chloro-2-methylpropanoic acid is not consistently

reported. However, in the event of a fire, it may produce poisonous gases, including hydrogen
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chloride.[13] Standard firefighting measures appropriate for the surrounding materials should

be used. Water spray can be used to cool fire-exposed containers.[13]

Incompatible Materials
2-Chloro-2-methylpropanoic acid may be incompatible with strong acids and chemically

active metals such as potassium, sodium, magnesium, and zinc.[13] It may also attack some

forms of coatings and metals in the presence of moisture.[13]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.[12] Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[2] Avoid contact with skin and

eyes.[12]

Storage: Store in a cool, well-ventilated area away from incompatible substances.[1][2] Keep

containers tightly closed.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[12]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]

This guide is intended for informational purposes only and should not be a substitute for a

comprehensive risk assessment conducted by qualified professionals. Always consult the most

current Safety Data Sheet (SDS) for 2-Chloro-2-methylpropanoic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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